Cas no 1805660-28-9 (Methyl 3-cyano-6-ethyl-2-methylphenylacetate)

• Product Name: Methyl 3-cyano-6-ethyl-2-methylphenylacetate
• CAS No: 1805660-28-9
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5009248
• Update Time: 2025-06-09

Methyl 3-cyano-6-ethyl-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-ethyl-2-methylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-10-5-6-11(8-14)9(2)12(10)7-13(15)16-3/h5-6H,4,7H2,1-3H3
• InChI Key： JSOOXZQCRSSWGR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C)=C(C#N)C=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-6-ethyl-2-methylphenylacetate

Methyl 3-cyano-6-ethyl-2-methylphenylacetate: A Comprehensive Overview

Methyl 3-cyano-6-ethyl-2-methylphenylacetate, identified by the CAS number 1805660-28-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a phenyl group substituted with cyano, ethyl, and methyl groups, along with an acetate ester moiety. The molecular formula of this compound is C13H17NO2, and its molecular weight is approximately 215.27 g/mol.

Recent studies have highlighted the potential of Methyl 3-cyano-6-ethyl-2-methylphenylacetate as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antimicrobial agents, where its cyano group contributes to enhanced stability and bioavailability. Additionally, the compound has shown promise in the synthesis of selective inhibitors for various enzymes, making it a valuable tool in drug discovery.

The synthesis of Methyl 3-cyano-6-ethyl-2-methylphenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by acetylation and methylation steps to introduce the acetate ester group. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing production costs and environmental impact.

In terms of physical properties, Methyl 3-cyano-6-ethyl-2-methylphenylacetate exhibits a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating moderate stability that can be further enhanced through appropriate storage conditions.

From an analytical standpoint, the compound can be effectively characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods provide critical insights into its purity, structure, and molecular composition. Recent studies have also employed advanced computational chemistry tools to model the compound's electronic properties and predict its reactivity under different conditions.

The application of Methyl 3-cyano-6-ethyl-2-methylphenylacetate extends beyond traditional chemical synthesis. It has been utilized in the development of advanced materials such as polymers and coatings, where its unique functional groups contribute to improved mechanical and thermal properties. Furthermore, its role in the synthesis of agrochemicals has been explored, with promising results in enhancing crop protection against pests and diseases.

In conclusion, Methyl 3-cyano-6-ethyl-2-methylphenylacetate (CAS No. 1805660-28-9) stands out as a multifaceted compound with diverse applications across various industries. Its structural features and chemical properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.